Cas no 2229131-90-0 (4-(3-fluoro-4-nitrophenyl)butan-1-amine)

• Product Name: 4-(3-fluoro-4-nitrophenyl)butan-1-amine
• CAS No: 2229131-90-0
• MF: C₁₀H₁₃FN₂O₂
• MW: 212.220825910568
• CID: 6615786
• PubChem ID: 165853184
• Update Time: 2025-05-21

4-(3-fluoro-4-nitrophenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluoro-4-nitrophenyl)butan-1-amine
• EN300-1804147
• 2229131-90-0

• Inchi： 1S/C10H13FN2O2/c11-9-7-8(3-1-2-6-12)4-5-10(9)13(14)15/h4-5,7H,1-3,6,12H2
• InChI Key： COSTUHRXCPNDGV-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CCCCN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 212.09610582g/mol
• Monoisotopic Mass: 212.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-(3-fluoro-4-nitrophenyl)butan-1-amine

4-(3-fluoro-4-nitrophenyl)butan-1-amine: A Comprehensive Overview

4-(3-fluoro-4-nitrophenyl)butan-1-amine, also known by its CAS number CAS No. 2229131-90-0, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a butanamine backbone with a fluoronitro-substituted aromatic ring. The presence of both a nitro group and a fluoro group on the aromatic ring imparts distinctive electronic and steric properties, making it a valuable building block in organic synthesis.

The synthesis of 4-(3-fluoro-4-nitrophenyl)butan-1-amine typically involves multi-step processes, often starting from aniline derivatives. The introduction of the nitro group is usually achieved through nitration reactions, while the fluoro substitution can be introduced via electrophilic aromatic substitution or other fluorination methods. The butanamine chain is then appended through amine coupling or reductive amination techniques. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound.

One of the most promising applications of 4-(3-fluoro-4-nitrophenyl)butan-1-amine lies in the field of drug discovery. The compound's structure allows for extensive functionalization, enabling the creation of bioactive molecules with potential therapeutic effects. For instance, studies have shown that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, making them candidates for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, its ability to act as a chiral ligand in asymmetric catalysis has opened new avenues in enantioselective synthesis.

In the realm of agrochemicals, 4-(3-fluoro-4-nitrophenyl)butan-1-amine has demonstrated potential as a precursor for herbicides and fungicides. Its ability to modulate plant growth and inhibit fungal pathogens underscores its importance in sustainable agriculture. Recent research has focused on optimizing its bioavailability and reducing environmental impact through structural modifications.

The material science applications of this compound are equally compelling. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers have explored its role in creating novel materials with tailored optical and electrical properties, which could revolutionize the field of flexible electronics.

From a safety standpoint, handling 4-(3-fluoro-4-nitrophenyl)butan-1-amine requires adherence to standard laboratory protocols to ensure safe storage and usage. Proper ventilation and personal protective equipment are recommended due to its potential irritant properties.

In conclusion, 4-(3-fluoro-4-nitrophenyl)butan-1-amine, CAS No. 2229131-90-, stands out as a multifaceted compound with vast potential across diverse industries. Ongoing research continues to uncover new applications and optimize its synthesis, positioning it as a key player in modern organic chemistry.